![molecular formula C9H15NO2 B6274989 rac-methyl (3aR,6aR)-octahydrocyclopenta[c]pyrrole-3a-carboxylate, cis CAS No. 2089245-31-6](/img/no-structure.png)
rac-methyl (3aR,6aR)-octahydrocyclopenta[c]pyrrole-3a-carboxylate, cis
Overview
Description
Rac-methyl (3aR,6aR)-octahydrocyclopenta[c]pyrrole-3a-carboxylate, cis is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.2. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (3aR,6aR)-octahydrocyclopenta[c]pyrrole-3a-carboxylate, cis involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Methyl acrylate", "Sodium hydride", "Bromine", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methyl acrylate in the presence of sodium hydride to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is brominated using bromine to form the corresponding dibromide.", "Step 3: The dibromide is reduced using sodium borohydride to form the corresponding diol.", "Step 4: The diol is treated with sodium hydroxide to form the corresponding carboxylate salt.", "Step 5: The carboxylate salt is acidified using hydrochloric acid to form the carboxylic acid.", "Step 6: The carboxylic acid is esterified using methanol to form the methyl ester.", "Step 7: The methyl ester is treated with sodium hydroxide to form the corresponding carboxylate salt.", "Step 8: The carboxylate salt is acidified using hydrochloric acid to form the carboxylic acid.", "Step 9: The carboxylic acid is treated with ethyl acetate and water to form the desired product, rac-methyl (3aR,6aR)-octahydrocyclopenta[c]pyrrole-3a-carboxylate, cis." ] } | |
CAS No. |
2089245-31-6 |
Molecular Formula |
C9H15NO2 |
Molecular Weight |
169.2 |
Purity |
0 |
Origin of Product |
United States |
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